2-(Benzylamino)-1-(thiophen-2-yl)ethan-1-ol

• IUPAC Name: 2-(benzylamino)-1-thiophen-2-ylethanol
• InChI: InChI=1S/C13H15NOS/c15-12(13-7-4-8-16-13)10-14-9-11-5-2-1-3-6-11/h1-8,12,14-15H,9-10H2
• InChI Key: NBWPQIFSGTYSCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(C2=CC=CS2)O
• Molecular Formula: C13H15NOS
• Molecular Weight: 233.33 g/mol

Description

2-(Benzylamino)-1-(thiophen-2-yl)ethan-1-ol, also known as BTE, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BTE is a member of the family of beta-amino alcohols, which have been found to exhibit a wide range of biological activities. In

Scientific Research Applications

Applications in Carcinogenicity Studies

• Thiophene analogs of certain carcinogens have been synthesized and evaluated for potential carcinogenicity. Research has shown that replacing an aromatic ring with a thiophene ring in biologically active molecules can retain activity, highlighting the importance of thiophene structures in studying carcinogenic potential and in vitro predictions of carcinogenicity (Ashby et al., 1978).

Contributions to Flavor and Fragrance Chemistry

• In the flavor industry, thiophene derivatives have been identified in plants contributing to the characteristic mushroom-like flavor, underscoring their role in the development of natural flavors and the potential for bioactive molecule discovery (Maggi et al., 2012).

Role in Lignin Decomposition

• Studies on the acidolysis of lignin model compounds have demonstrated the significance of thiophene derivatives in understanding the breakdown of plant biomass, which is crucial for biofuel production and environmental remediation efforts (Yokoyama, 2015).

Medicinal Chemistry

• Thiophene and its derivatives play a critical role in drug design due to their presence in compounds with a wide range of biological activities. Their importance in the synthesis of nucleobases, nucleosides, and analogs for antiviral, antitumor, and other therapeutic applications highlights the versatility of thiophene structures in medicinal chemistry (Ostrowski, 2022).

Optoelectronic Materials

• Research into quinazoline and pyrimidine derivatives, which incorporate thiophene rings, has shown significant potential in the creation of novel materials for optoelectronics. These materials are important for the development of organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic devices, demonstrating the critical role of thiophene derivatives in advanced material sciences (Lipunova et al., 2018).